Cas no 1152822-12-2 (3-Methyl-4-(4-methyl-1-piperidinyl)aniline)

• Product Name: 3-Methyl-4-(4-methyl-1-piperidinyl)aniline
• CAS No: 1152822-12-2
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 4681536
• Update Time: 2025-05-19

3-Methyl-4-(4-methyl-1-piperidinyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-4-(4-METHYL-1-PIPERIDINYL)ANILINE
• 3-methyl-4-(4-methylpiperidin-1-yl)aniline
• 3-Methyl-4-(4-methyl-1-piperidinyl)aniline

• Inchi： 1S/C13H20N2/c1-10-5-7-15(8-6-10)13-4-3-12(14)9-11(13)2/h3-4,9-10H,5-8,14H2,1-2H3
• InChI Key： SPLIGBCJWLIEQD-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2C)N)CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 197
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-Methyl-4-(4-methyl-1-piperidinyl)aniline

Exploring the Properties and Applications of 3-Methyl-4-(4-methyl-1-piperidinyl)aniline (CAS No. 1152822-12-2)

3-Methyl-4-(4-methyl-1-piperidinyl)aniline (CAS No. 1152822-12-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique aniline and piperidine structural motifs, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of 3-Methyl-4-(4-methyl-1-piperidinyl)aniline features a methyl-substituted aniline core linked to a 4-methylpiperidine moiety. This combination imparts distinct chemical properties, such as enhanced solubility in organic solvents and improved stability under physiological conditions. These attributes make it a valuable building block for designing pharmaceutical candidates, especially those targeting neurological and metabolic disorders, which are among the most searched topics in AI-driven drug discovery platforms.

One of the most frequently asked questions about 3-Methyl-4-(4-methyl-1-piperidinyl)aniline revolves around its role in medicinal chemistry. Recent studies highlight its utility in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, both of which are hot topics in precision medicine. The compound's ability to interact with biological targets while maintaining low toxicity profiles aligns with the growing demand for safer therapeutic agents, a trend heavily emphasized in healthcare SEO queries.

Beyond pharmaceuticals, 3-Methyl-4-(4-methyl-1-piperidinyl)aniline has potential applications in advanced material science. Its aromatic and heterocyclic components make it suitable for designing organic semiconductors and photoactive materials, areas gaining traction due to the rise of renewable energy technologies. This versatility positions the compound as a subject of interest in sustainable chemistry discussions, another trending topic in academic and industrial searches.

The synthesis of 3-Methyl-4-(4-methyl-1-piperidinyl)aniline typically involves multi-step organic reactions, including amination and alkylation processes. Optimizing these procedures for higher yields and greener methodologies is a key focus in modern process chemistry, reflecting the broader shift toward environmentally friendly synthesis—a frequently searched term in chemical industry forums.

Market dynamics for 3-Methyl-4-(4-methyl-1-piperidinyl)aniline are influenced by its niche applications. While not a bulk commodity, its demand is steady among contract research organizations (CROs) and specialty chemical suppliers. The compound's patent landscape and regulatory status are also common search queries, as stakeholders assess its commercial viability in drug development pipelines.

In summary, 3-Methyl-4-(4-methyl-1-piperidinyl)aniline (CAS No. 1152822-12-2) exemplifies the intersection of structural complexity and functional utility in modern chemistry. Its relevance to drug discovery, material innovation, and sustainable practices ensures its continued prominence in scientific and industrial discourse. As research progresses, this compound is likely to remain a focal point in high-value chemical discussions, aligning with the most searched trends in science and technology.